Cas no 405165-41-5 (4H-Quinolizin-4-one,1,6,9,9a-tetrahydro-(9CI))

4H-Quinolizin-4-one,1,6,9,9a-tetrahydro-(9CI) structure
405165-41-5 structure
Product Name:4H-Quinolizin-4-one,1,6,9,9a-tetrahydro-(9CI)
CAS No:405165-41-5
MF:C9H11NO
MW:149.189742326736
CID:925883
PubChem ID:11446435
Update Time:2025-04-19

4H-Quinolizin-4-one,1,6,9,9a-tetrahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-Quinolizin-4-one,1,6,9,9a-tetrahydro-(9CI)
    • 405165-41-5
    • DB-283714
    • 4H-Quinolizin-4-one, 1,6,9,9a-tetrahydro-
    • Inchi: 1S/C9H11NO/c11-9-6-3-5-8-4-1-2-7-10(8)9/h1-3,6,8H,4-5,7H2
    • InChI Key: LHIBPDSOZSKUJP-UHFFFAOYSA-N
    • SMILES: O=C1C=CCC2CC=CCN21

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.3Ų
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